Cas no 1805644-84-1 (2-Chloro-5-methyl-4-(trifluoromethyl)aniline)

• Product Name: 2-Chloro-5-methyl-4-(trifluoromethyl)aniline
• CAS No: 1805644-84-1
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4707057
• Update Time: 2025-11-01

2-Chloro-5-methyl-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-4-(trifluoromethyl)aniline

• Inchi： 1S/C8H7ClF3N/c1-4-2-7(13)6(9)3-5(4)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： MYXDHJAESKFLDV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 26

Additional information on 2-Chloro-5-methyl-4-(trifluoromethyl)aniline

Professional Introduction to 2-Chloro-5-methyl-4-(trifluoromethyl)aniline (CAS No. 1805644-84-1)

2-Chloro-5-methyl-4-(trifluoromethyl)aniline, with the chemical formula C₉H₈ClF₃N, is a significant compound in the realm of pharmaceutical chemistry and agrochemical research. This heterocyclic aromatic amine features a unique structural arrangement that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a trifluoromethyl group, endows this compound with distinct chemical properties that are highly advantageous for further derivatization and functionalization.

The CAS No. 1805644-84-1 identifier is a critical reference point for researchers and chemists working with this substance, ensuring accurate documentation and communication in scientific literature. The compound's molecular structure consists of a benzene ring substituted with chloro at the 2-position, methyl at the 5-position, and trifluoromethyl at the 4-position. This specific configuration imparts high reactivity, making it a versatile building block for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is known for its ability to increase lipophilicity and binding affinity to biological targets. This characteristic has led to the exploration of 2-Chloro-5-methyl-4-(trifluoromethyl)aniline as a precursor in the development of novel therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their overactivity or dysregulation is often associated with pathological conditions. By leveraging the reactivity of 2-Chloro-5-methyl-4-(trifluoromethyl)aniline, researchers can design highly specific inhibitors that target these enzymes effectively.

Recent studies have highlighted the compound's utility in generating novel scaffolds for drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-methyl-4-(trifluoromethyl)aniline exhibit potent inhibitory activity against Janus kinases (JAKs), which are involved in autoimmune diseases such as rheumatoid arthritis. The study showcased how modifications to the chloro and trifluoromethyl groups could fine-tune the pharmacological properties of these derivatives, leading to compounds with improved efficacy and reduced side effects.

The agrochemical sector has also benefited from the versatility of CAS No. 1805644-84-1. Fluorinated aromatic compounds are known for their effectiveness as herbicides and pesticides due to their ability to disrupt essential biological processes in weeds and pests while maintaining low toxicity to non-target organisms. Researchers have utilized derivatives of this aniline as starting materials for developing next-generation agrochemicals that offer better environmental compatibility and higher yields.

The synthesis of 2-Chloro-5-methyl-4-(trifluoromethyl)aniline typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by providing new insights into reaction mechanisms and catalytic systems.

The safety profile of this compound is another critical aspect that merits attention. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be used when working with CAS No. 1805644-84-1, particularly when handling it in powder form or during solution-based reactions.

In conclusion, 2-Chloro-5-methyl-4-(trifluoromethyl)aniline represents a cornerstone in modern medicinal and agricultural chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with significant therapeutic potential. As research continues to uncover new applications for fluorinated aromatic compounds, the role of this aniline derivative is expected to expand further, driving innovation across multiple scientific disciplines.